Cas no 622386-15-6 (Piperazine, 1-(methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]-)

Piperazine, 1-(methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]- structure
622386-15-6 structure
Product Name:Piperazine, 1-(methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]-
CAS No:622386-15-6
MF:C13H17F3N2O3S
MW:338.34589266777
CID:452961
PubChem ID:21068624
Update Time:2025-04-19

Piperazine, 1-(methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]-
    • 1-methylsulfonyl-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine
    • DTXSID30610434
    • 622386-15-6
    • 1-(methylsulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine
    • SCHEMBL3944220
    • 1-(Methanesulfonyl)-4-[4-(2,2,2-trifluoroethoxy)phenyl]piperazine
    • Inchi: 1S/C13H17F3N2O3S/c1-22(19,20)18-8-6-17(7-9-18)11-2-4-12(5-3-11)21-10-13(14,15)16/h2-5H,6-10H2,1H3
    • InChI Key: AOKOIRXFTMKENB-UHFFFAOYSA-N
    • SMILES: S(C)(N1CCN(C2C=CC(=CC=2)OCC(F)(F)F)CC1)(=O)=O

Computed Properties

  • Exact Mass: 338.09131
  • Monoisotopic Mass: 338.09119807g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 49.85
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